Cas no 25320-93-8 (Butyl-A-D-glucopyranoside)

• Product Name: Butyl-A-D-glucopyranoside
• CAS No: 25320-93-8
• MF: C₁₀H₂₀O₆
• MW: 236.262204170227
• CID: 241680
• PubChem ID: 11096585
• Update Time: 2025-08-02

Butyl-A-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside, butyl
• 2-butoxy-6-(hydroxymethyl)oxane-3,4,5-triol
• BUTYL A-D-GLUCOPYRANOSIDE
• Butyl-a-D-glucopyranoside
• GS-AG 4S
• 25320-93-8
• W-202066
• CS-0210623
• SCHEMBL2447683
• AKOS015919351
• BS-27750
• (2S,3R,4S,5S,6R)-2-Butoxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• (2S,3R,4S,5S,6R)-2-BUTOXY-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• Butyl alpha-D-glucopyranoside
• NS00019434
• SB45296
• A817785
• DTXSID90559779
• 2-butoxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• SCHEMBL14210603
• FT-0654469
• Butyl hexopyranoside
• BZANQLIRVMZFOS-SPFKKGSWSA-N
• Butyl-alpha-D-glucopyranoside
• Butyl-A-D-glucopyranoside

• Inchi： 1S/C10H20O6/c1-2-3-4-15-10-9(14)8(13)7(12)6(5-11)16-10/h6-14H,2-5H2,1H3/t6-,7-,8+,9-,10+/m1/s1
• InChI Key： BZANQLIRVMZFOS-SPFKKGSWSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OCCCC

Computed Properties

• Exact Mass: 236.12600
• Monoisotopic Mass: 236.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 99.4A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.30
• Melting Point: Not available
• Boiling Point: 412 ºC
• Flash Point: 203 ºC
• PSA: 99.38000
• LogP: -1.39700
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Butyl-A-D-glucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Butyl-A-D-glucopyranoside

Butyl-α-D-Glucopyranoside: A Versatile Compound in Chemical and Biological Applications

Butyl-α-D-Glucopyranoside (CAS No. 25320-93-8) is a glycoside that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals, biotechnology, and analytical chemistry. This compound is characterized by its butyl group attached to the α-D-glucopyranose moiety, which imparts specific chemical and biological functionalities.

The butyl-α-D-glucopyranoside molecule is a derivative of glucose, a fundamental monosaccharide. The presence of the butyl group enhances its solubility in organic solvents and alters its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role as a model compound for understanding glycosidic bond formation and hydrolysis, which are crucial processes in carbohydrate chemistry.

In the context of pharmaceutical research, butyl-α-D-glucopyranoside has shown promise as a carrier molecule for drug delivery systems. Its ability to enhance the solubility and stability of poorly soluble drugs makes it an attractive candidate for improving the bioavailability of therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that butyl-α-D-glucopyranoside-based prodrugs exhibited enhanced permeability across biological membranes, leading to improved pharmacokinetic profiles.

Beyond its pharmaceutical applications, butyl-α-D-glucopyranoside has also been explored in biotechnological processes. Its use as a substrate in enzymatic reactions has been extensively studied, particularly in the context of glycosidases and glycosyltransferases. These enzymes play critical roles in various metabolic pathways and are essential for the synthesis and degradation of complex carbohydrates. A recent review in Biochimica et Biophysica Acta highlighted the potential of using butyl-α-D-glucopyranoside as a model substrate to study enzyme kinetics and mechanism.

In analytical chemistry, butyl-α-D-glucopyranoside serves as a valuable standard for the quantification and characterization of glycosides. Its well-defined structure and stability make it an ideal reference compound for high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. A 2020 study published in Journal of Chromatography A demonstrated the use of butyl-α-D-glucopyranoside as an internal standard for the accurate quantification of glycosides in plant extracts.

The environmental impact of butyl-α-D-glucopyranoside has also been a subject of interest. Research has shown that this compound is biodegradable and does not pose significant environmental risks when used responsibly. This characteristic makes it a preferred choice for green chemistry applications, where sustainable and eco-friendly alternatives are sought after.

In conclusion, butyl-α-D-glucopyranoside (CAS No. 25320-93-8) is a multifaceted compound with diverse applications across chemical, biological, and pharmaceutical fields. Its unique properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, the importance of butyl-α-D-glucopyranoside is likely to grow, contributing to advancements in various scientific disciplines.